Cas no 58844-73-8 (2-(phenylsulfonyl)benzoic acid)
58844-73-8 structure
Product Name:2-(phenylsulfonyl)benzoic acid
CAS No:58844-73-8
MF:C13H10O4S
MW:262.281102657318
CID:949097
PubChem ID:42856
Update Time:2025-04-19
2-(phenylsulfonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(phenylsulfonyl)benzoic acid
- 2-(benzenesulfonyl)benzoic acid
- o-(Phenylsulfonyl)benzoic acid
- 2-(Phenylsulfonyl)-benzoic Acid
- 2-benzenesulfonyl-benzoic acid
- 2-Benzolsulfonyl-benzoesaeure
- 2-Phenylsulfon-benzoesaeure
- AC1L28PV
- BENZOIC ACID, o-(PHENYLSULFONYL)-
- BRN 2121422
- CTK1H0370
- Diphenylsulfon-carbonsaeure-(2)
- NSC156502
- Sulfobenzid-carbonsaeure-(2)
- SureCN505289
- SCHEMBL505289
- 58844-73-8
- 4-10-00-00275 (Beilstein Handbook Reference)
- DTXSID30207565
- NSC-156502
- NSC 156502
- CHEMBL3277075
-
- Inchi: 1S/C13H10O4S/c14-13(15)11-8-4-5-9-12(11)18(16,17)10-6-2-1-3-7-10/h1-9H,(H,14,15)
- InChI Key: KTSLUOKXJWWOJR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=CC=CC=1C(=O)O)(=O)=O
Computed Properties
- Exact Mass: 262.03
- Monoisotopic Mass: 262.02997997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 71.44
- LogP: 3.29840
2-(phenylsulfonyl)benzoic acid Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
58844-73-8 (2-(phenylsulfonyl)benzoic acid) Related Products
- 19093-34-6(2-(METHYLSULFINYL)BENZENECARBOXYLIC ACID)
- 33963-55-2(2-methanesulfonylbenzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk